1-Ethyl-3-(3-hydroxy-3-methylpyrrolidin-1-yl)pyrazin-2-one

• IUPAC Name: 1-ethyl-3-(3-hydroxy-3-methylpyrrolidin-1-yl)pyrazin-2-one
• InChI: InChI=1S/C11H17N3O2/c1-3-13-7-5-12-9(10(13)15)14-6-4-11(2,16)8-14/h5,7,16H,3-4,6,8H2,1-2H3
• InChI Key: VZNJOHVFWGYWJL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C(C1=O)N2CCC(C2)(C)O
• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol

Description

1-Ethyl-3-(3-hydroxy-3-methylpyrrolidin-1-yl)pyrazin-2-one, also known as EMP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EMP is a pyrazinone derivative, which has been found to possess a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties. In

Mechanism of Action

The exact mechanism of action of 1-Ethyl-3-(3-hydroxy-3-methylpyrrolidin-1-yl)pyrazin-2-one is not fully understood. However, it is believed to act by inhibiting viral replication, inducing cell cycle arrest and apoptosis in cancer cells, and suppressing the production of pro-inflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
1-Ethyl-3-(3-hydroxy-3-methylpyrrolidin-1-yl)pyrazin-2-one has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of reverse transcriptase, an enzyme essential for viral replication. 1-Ethyl-3-(3-hydroxy-3-methylpyrrolidin-1-yl)pyrazin-2-one has also been found to induce cell cycle arrest and apoptosis in cancer cells by regulating the expression of various genes involved in these processes. Furthermore, 1-Ethyl-3-(3-hydroxy-3-methylpyrrolidin-1-yl)pyrazin-2-one has been found to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

1-Ethyl-3-(3-hydroxy-3-methylpyrrolidin-1-yl)pyrazin-2-one has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its purity and identity can be confirmed by various analytical techniques. 1-Ethyl-3-(3-hydroxy-3-methylpyrrolidin-1-yl)pyrazin-2-one has also been found to exhibit a wide range of biological activities, making it a versatile compound for studying various biological processes. However, there are some limitations to using 1-Ethyl-3-(3-hydroxy-3-methylpyrrolidin-1-yl)pyrazin-2-one in lab experiments. Its mechanism of action is not fully understood, and its toxicity and pharmacokinetics have not been extensively studied.

Future Directions

There are several future directions for research on 1-Ethyl-3-(3-hydroxy-3-methylpyrrolidin-1-yl)pyrazin-2-one. One area of interest is the development of 1-Ethyl-3-(3-hydroxy-3-methylpyrrolidin-1-yl)pyrazin-2-one derivatives with improved antiviral, anticancer, and anti-inflammatory properties. Another area of interest is the investigation of 1-Ethyl-3-(3-hydroxy-3-methylpyrrolidin-1-yl)pyrazin-2-one's mechanism of action, which could provide insights into the development of novel therapeutic agents. Additionally, further studies are needed to determine the toxicity and pharmacokinetics of 1-Ethyl-3-(3-hydroxy-3-methylpyrrolidin-1-yl)pyrazin-2-one, which could facilitate its translation into clinical applications.

Synthesis Methods

1-Ethyl-3-(3-hydroxy-3-methylpyrrolidin-1-yl)pyrazin-2-one can be synthesized by reacting ethyl 2-oxo-4-phenylbutanoate with 3-hydroxy-3-methylpyrrolidine and 2-aminopyrazine in the presence of a base. The reaction yields a white crystalline solid, which can be purified by recrystallization. The purity and identity of the compound can be confirmed by various analytical techniques, including NMR, IR, and mass spectrometry.

Scientific Research Applications

1-Ethyl-3-(3-hydroxy-3-methylpyrrolidin-1-yl)pyrazin-2-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit antiviral activity against a wide range of viruses, including HIV, herpes simplex virus, and influenza virus. 1-Ethyl-3-(3-hydroxy-3-methylpyrrolidin-1-yl)pyrazin-2-one has also been shown to possess anticancer properties, inhibiting the proliferation and inducing apoptosis of various cancer cell lines. Furthermore, 1-Ethyl-3-(3-hydroxy-3-methylpyrrolidin-1-yl)pyrazin-2-one has been found to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and chemokines.